molecular formula C8H15N3O2S B13331253 (R)-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile

(R)-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile

Cat. No.: B13331253
M. Wt: 217.29 g/mol
InChI Key: LXRIWNJUTRXFFH-MRVPVSSYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“®-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile” is a chiral organic compound with the following structural formula:

(R)-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile\text{(R)-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile} (R)-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile

It contains a piperazine ring, an ethylsulfonyl group, and a nitrile functional group. The chirality arises from the presence of an asymmetric carbon center.

Properties

Molecular Formula

C8H15N3O2S

Molecular Weight

217.29 g/mol

IUPAC Name

2-[(2R)-4-ethylsulfonylpiperazin-2-yl]acetonitrile

InChI

InChI=1S/C8H15N3O2S/c1-2-14(12,13)11-6-5-10-8(7-11)3-4-9/h8,10H,2-3,5-7H2,1H3/t8-/m1/s1

InChI Key

LXRIWNJUTRXFFH-MRVPVSSYSA-N

Isomeric SMILES

CCS(=O)(=O)N1CCN[C@@H](C1)CC#N

Canonical SMILES

CCS(=O)(=O)N1CCNC(C1)CC#N

Origin of Product

United States

Preparation Methods

Synthetic Routes: Several synthetic routes exist for the preparation of this compound. One common method involves the reaction of ®-2-(4-chloropiperazin-2-yl)acetonitrile with an ethylsulfonyl chloride reagent. The reaction proceeds via nucleophilic substitution, resulting in the formation of the desired product.

Reaction Conditions: The reaction typically occurs under mild conditions, using a suitable solvent (such as dichloromethane or acetonitrile) and a base (such as triethylamine). The reaction temperature is usually around room temperature.

Industrial Production: Industrial-scale production of “®-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile” involves optimization of the synthetic route, purification steps, and scalability. Companies may employ continuous flow processes or batch reactions to produce this compound efficiently.

Chemical Reactions Analysis

Reaction Types:

    Nucleophilic Substitution: The initial synthesis involves nucleophilic substitution of the chlorine atom in ®-2-(4-chloropiperazin-2-yl)acetonitrile with the ethylsulfonyl group.

    Hydrolysis: The nitrile group can undergo hydrolysis to form the corresponding carboxylic acid under acidic or basic conditions.

Common Reagents and Conditions:

    Ethylsulfonyl Chloride: Used for introducing the ethylsulfonyl group.

    Triethylamine (TEA): A common base to facilitate the nucleophilic substitution.

    Acid or Base: Required for hydrolysis of the nitrile group.

Major Products: The major product is the desired “®-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile.”

Scientific Research Applications

Chemistry:
  • As a building block in the synthesis of more complex molecules.
  • Investigated for its reactivity in various transformations.
Biology and Medicine:
  • Potential use as a pharmacophore in drug design.
  • Studied for its interactions with biological receptors.
Industry:
  • Used in the preparation of specialty chemicals.

Mechanism of Action

The exact mechanism of action for “®-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile” depends on its specific application. It may act as a ligand, enzyme inhibitor, or participate in other biochemical processes.

Comparison with Similar Compounds

While there are no direct analogs of this compound, its unique combination of functional groups makes it valuable for targeted applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.